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Cat. No.: B15930323

Get Quote

CAS Number: 26356-10-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methoxy-2,3-dimethylbutane, a

branched aliphatic ether. The document details its chemical and physical properties, outlines a

probable synthetic route with a generalized experimental protocol, and discusses its known

applications and safety considerations. While direct applications in drug development are not

currently documented in scientific literature, this guide explores the broader context of ether

functionalities in medicinal chemistry to offer insights into its potential. Spectroscopic data,

while not publicly available for this specific molecule, is discussed in the context of analogous

structures. This guide aims to be a foundational resource for researchers interested in the

synthesis, properties, and potential applications of this and related branched ethers.

Introduction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15930323#bc-rfq
https://www.benchchem.com/product/b15930323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methoxy-2,3-dimethylbutane, also known as methyl tertiary-hexyl ether (MtHxE), is an

organic compound with the chemical formula C₇H₁₆O. It is structurally characterized by a

butane backbone with methyl groups at the second and third positions, and a methoxy group at

the second position.[1] Its primary documented application is as a gasoline additive to enhance

the octane rating.[2]

Ethers as a class of organic compounds are widely utilized in various scientific and industrial

fields. They serve as solvents, reagents, and are integral components in many pharmaceutical

compounds and natural products.[3][4][5] The ether linkage, while generally unreactive, can

influence a molecule's physicochemical properties such as polarity, hydrogen bond accepting

capability, and metabolic stability, making it a relevant functional group in drug design.[3][6]

This guide will provide a detailed technical examination of 2-Methoxy-2,3-dimethylbutane,

compiling available data and providing context for its synthesis and potential utility.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methoxy-2,3-dimethylbutane is

presented in the table below. These properties are crucial for its handling, synthesis, and

potential applications.
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Property Value Reference

CAS Number 26356-10-5

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol [7]

IUPAC Name 2-methoxy-2,3-dimethylbutane [7]

Synonyms
Methyl tertiary-hexyl ether

(MtHxE)
[2]

Canonical SMILES CC(C)C(C)(C)OC [7]

InChI
InChI=1S/C7H16O/c1-

6(2)7(3,4)8-5/h6H,1-5H3
[7]

Computed XLogP3 2.4

Topological Polar Surface Area 9.2 Å² [7]

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 2

Synthesis and Purification
The primary synthetic route to 2-Methoxy-2,3-dimethylbutane is the acid-catalyzed

methanolation of 2,3-dimethylbutenes (a mixture of 2,3-dimethyl-1-butene and 2,3-dimethyl-2-

butene).[2][8][9] This reaction is analogous to the industrial production of other fuel ethers like

methyl tert-butyl ether (MTBE).

General Experimental Protocol for Synthesis
The following is a generalized protocol based on the known chemistry of etherification of

tertiary olefins.

Reaction: Acid-catalyzed addition of methanol to 2,3-dimethylbutenes.

Materials:
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A mixture of 2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene

Methanol (anhydrous)

Acid catalyst (e.g., Amberlyst 15, sulfuric acid)

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, the 2,3-

dimethylbutene mixture is dissolved in an excess of anhydrous methanol.

The acid catalyst (e.g., Amberlyst 15, a macroporous cation exchange resin) is added to the

solution.[8]

The reaction mixture is stirred at a temperature ranging from 323–343 K.[8] The progress of

the reaction can be monitored by gas chromatography (GC) to observe the consumption of

the starting olefins.

Upon completion, the reaction mixture is cooled to room temperature and the solid catalyst is

removed by filtration.

The excess methanol is removed under reduced pressure.

The residue is dissolved in diethyl ether and washed with saturated sodium bicarbonate

solution to neutralize any remaining acid, followed by a wash with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated to yield the crude 2-Methoxy-2,3-dimethylbutane.

Purification
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Purification of the crude product is typically achieved by fractional distillation under reduced

pressure to remove any unreacted starting materials and byproducts.[10] For ethers, it is

crucial to first test for and remove any peroxides that may have formed, especially if the

compound has been stored for an extended period.[11]

General Protocol for Peroxide Removal (if necessary):

Test for peroxides using a potassium iodide/starch paper test or other appropriate methods.

If peroxides are present, they can be removed by washing the ether with an acidified ferrous

sulfate solution.[11]

Following peroxide removal, the ether should be washed with water and dried over a suitable

drying agent before distillation.

Spectroscopic Characterization (Predicted)
While specific, publicly available spectra for 2-Methoxy-2,3-dimethylbutane are limited, its

spectroscopic characteristics can be predicted based on its structure and data from analogous

compounds.

¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to be relatively simple due to the symmetry of the molecule.

The predicted chemical shifts would be in the upfield region, characteristic of saturated alkanes

with an ether linkage.

¹³C NMR Spectroscopy
Similar to the proton NMR, the ¹³C NMR spectrum would show a limited number of signals

corresponding to the chemically distinct carbon atoms in the molecule.

Infrared (IR) Spectroscopy
The IR spectrum of 2-Methoxy-2,3-dimethylbutane would be dominated by C-H stretching

and bending vibrations. Key absorptions would include:

C-H stretching: Strong bands in the 2950-2850 cm⁻¹ region, characteristic of sp³ C-H bonds.
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C-O stretching: A strong, characteristic band in the 1150-1085 cm⁻¹ region for the C-O-C

ether linkage.

C-H bending: Absorptions in the 1470-1365 cm⁻¹ region.

The absence of a broad absorption around 3300 cm⁻¹ would confirm the absence of a hydroxyl

group.

Mass Spectrometry
The mass spectrum would likely show a molecular ion peak (M⁺) at m/z = 116. The

fragmentation pattern would be influenced by the stability of the resulting carbocations. Alpha-

cleavage next to the oxygen atom is a common fragmentation pathway for ethers, which would

lead to the formation of stable carbocations.

Applications
Industrial Applications
The primary documented use of 2-Methoxy-2,3-dimethylbutane is as a fuel additive to

increase the octane number of gasoline.[2]

Role in Drug Discovery and Development
Currently, there is no specific information in the scientific literature detailing the use of 2-
Methoxy-2,3-dimethylbutane in drug discovery or development. However, the ether functional

group is a common motif in many pharmaceuticals.[3][4] It can act as a metabolically stable

replacement for more labile functional groups and can modulate a compound's lipophilicity and

hydrogen bonding capacity.[3] Branched alkyl chains, such as the one present in this molecule,

can be used to probe the steric requirements of binding pockets in biological targets.

Safety and Toxicology
Specific toxicological data for 2-Methoxy-2,3-dimethylbutane is not readily available.

However, information on related compounds, such as methyl tert-butyl ether (MTBE), can

provide some insight. MTBE has been shown to cause respiratory irritation, and central

nervous system effects at high concentrations in animal studies.[12] It is also considered a
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potential human carcinogen at high doses.[12] Given its structural similarity, 2-Methoxy-2,3-
dimethylbutane should be handled with appropriate safety precautions.

General Safety Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab

coat.[13][14]

Keep away from heat, sparks, and open flames as it is expected to be flammable.[13]

Avoid inhalation of vapors and contact with skin and eyes.[13]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 2-
Methoxy-2,3-dimethylbutane.

Synthesis Purification

2,3-Dimethylbutenes
+ Methanol

Acid Catalyst
(e.g., Amberlyst 15)

 Reaction
(323-343 K) Filtration Solvent Evaporation Crude Product Aqueous Workup

(Neutralization & Washing)
Drying

(Anhydrous MgSO₄) Solvent Evaporation Fractional Distillation
(Reduced Pressure) Pure 2-Methoxy-2,3-dimethylbutane

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Methoxy-2,3-dimethylbutane.

Potential Metabolic Pathway (Hypothetical)
Based on the metabolism of other ethers like MTBE, a potential metabolic pathway for 2-
Methoxy-2,3-dimethylbutane could involve O-dealkylation by cytochrome P450 enzymes.

This is a hypothetical pathway and has not been experimentally verified for this specific

compound.
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Caption: Hypothetical metabolic pathway of 2-Methoxy-2,3-dimethylbutane.

Conclusion
2-Methoxy-2,3-dimethylbutane is a branched aliphatic ether with a well-defined synthesis

route and a primary application as a fuel additive. While its direct role in drug discovery and

development has not been established, the general importance of the ether functional group in

medicinal chemistry suggests that a thorough understanding of such molecules is valuable for

the scientific community. This technical guide has summarized the available chemical and

physical data, provided a generalized experimental protocol for its synthesis, and discussed its

safety considerations based on related compounds. Further research is needed to fully

characterize its spectroscopic properties, toxicological profile, and to explore any potential

biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.docbrown.info/page06/spectra/22-dimethylbutane-ir.htm
https://labinsights.nl/en/article/the-noteworthy-role-of-ethers-green-synthesis-pharmaceutical-uses-and-more
https://www.longdom.org/open-access-pdfs/clinical-significance-and-role-of-ethers-as-anesthetics.pdf
https://www.britannica.com/science/ether-chemical-compound
https://www.vedantu.com/chemistry/uses-of-ethers-in-health-care-industry
https://pubchem.ncbi.nlm.nih.gov/compound/13180180
https://pubchem.ncbi.nlm.nih.gov/compound/13180180
https://www.researchgate.net/publication/227273747_Etherification_of_dimethylbutene_with_methanol_over_clay-based_acid_catalysts
https://www.chemsrc.com/en/cas/26356-10-5_379888.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_2_Methyl_3_methylamino_butan_2_ol.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Methoxymethane.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/methyl-tert-butyl-ether.pdf
https://www.fishersci.com/store/msds?partNumber=AC116100050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA43142&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

